N-(4-butylphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C26H31N3O5S/c1-2-3-6-20-9-11-21(12-10-20)27-25(30)19-35(32,33)24-17-29(23-8-5-4-7-22(23)24)18-26(31)28-13-15-34-16-14-28/h4-5,7-12,17H,2-3,6,13-16,18-19H2,1H3,(H,27,30)
• InChI Key: HTSQKCGQJPQMPE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C26H31N3O5S
• Molecular Weight: 497.6 g/mol

Description

N-(4-butylphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C26H31N3O5S and its molecular weight is 497.61. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Antimicrobial Applications

• Antifungal Agents : Derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide have been identified as fungicidal agents against Candida species, showing broad antifungal activity against various fungi species, including molds and dermatophytes. These compounds have shown promising in vitro activity and in vivo efficacy in reducing fungal load in systemic Candida albicans infection models (Bardiot et al., 2015).
• Antimicrobial Activity : Morpholine derivatives, including those with sulfonamide groups, have been studied for their antimicrobial properties. For example, 4-(Phenylsulfonyl) morpholine has demonstrated modulating activity against multidrug-resistant strains of various bacteria and fungi, highlighting its potential as a therapeutic agent (Oliveira et al., 2015).

Anticancer Research

• Breast Cancer Cells : Novel indole-based sulfonohydrazide derivatives containing morpholine heterocyclic ring have been synthesized and evaluated for their anticancer activity against breast cancer cell lines. Certain compounds showed significant inhibitory effects, highlighting the potential for developing new chemotherapeutic agents (Gaur et al., 2022).

Antithrombotic Properties

• Thrombin Inhibition : Research on novel thrombin inhibitors, such as SSR182289A, has demonstrated potent oral antithrombotic properties in animal models. These studies indicate the potential of related compounds in preventing thrombosis (Lorrain et al., 2003).

Antimicrobial and Enzyme Inhibition

• Synthesis and Evaluation : Several studies have focused on synthesizing new chemical entities containing morpholine and evaluating their antimicrobial and enzyme inhibitory activities. These compounds have shown promise against various microbial species and in enzyme inhibition assays, suggesting their potential in developing new therapeutic agents (Jayadevappa et al., 2012).